1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one

• Molecular Formula: C18H28N6O3
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 1-morpholin-4-yl-3-[6-(3-propan-2-yloxypropylamino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one
• InChI: InChI=1S/C18H28N6O3/c1-14(2)27-11-3-8-19-15-4-5-16-20-21-17(24(16)22-15)6-7-18(25)23-9-12-26-13-10-23/h4-5,14H,3,6-13H2,1-2H3,(H,19,22)
• InChI Key: XIWAWWYMIBMPSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC1=NN2C(=NN=C2CCC(=O)N3CCOCC3)C=C1

Description

This compound features a [1,2,4]triazolo[4,3-b]pyridazine core substituted at the 3-position with a propan-1-one group bearing a morpholine moiety and at the 6-position with a 3-(isopropyloxy)propylamino chain. The morpholine group is known to enhance solubility and bioavailability in drug-like molecules, while the isopropyloxypropylamino side chain could influence molecular flexibility and target binding .

Biological Activity

1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one is a complex organic compound that has attracted significant interest in medicinal chemistry due to its potential biological activities. Its unique structure incorporates a morpholine ring and a triazolo-pyridazine moiety, suggesting diverse therapeutic applications.

• Molecular Formula: C18H28N6O3
• Molecular Weight: 376.5 g/mol
• CAS Number: 1144477-08-6

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

Antitumor Activity

Preliminary studies indicate that compounds with similar structural motifs exhibit antitumor properties. For instance, derivatives of triazolo-pyridazines have shown efficacy against various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest.

Antimicrobial Properties

Research suggests that the morpholine and triazole components may enhance antimicrobial activity. Compounds with similar structures have demonstrated effectiveness against bacteria and fungi, making them potential candidates for developing new antimicrobial agents.

Neurological Effects

Some derivatives of morpholine-containing compounds are known to exhibit neuroprotective effects. This suggests that 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one could be investigated for potential applications in neurodegenerative diseases.

The precise mechanism of action for 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one remains to be fully elucidated. However, it is hypothesized that the compound interacts with specific biological targets involved in cellular signaling pathways.

Comparative Analysis with Related Compounds

A comparative analysis with structurally similar compounds reveals insights into the biological activity of 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one:

Compound Name	Structural Features	Biological Activity
3-Amino-1-morpholin-4-yl-propan-1-one	Contains morpholine and amino groups	Antidepressant properties
N-[3-(morpholin-4-yl)propyl]-1-[3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin	Similar triazole-pyridazine structure	Antitumor activity
(2R)-2-[7-bromo-[1,2,4]triazolo[1,5-c]quinazolin]-5-amino]-propanamide	Contains quinazoline and triazole rings	Antimicrobial properties

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

• Antitumor Studies : A study demonstrated that triazolo-pyridazine derivatives exhibited significant cytotoxicity against various cancer cell lines (e.g., MCF7 breast cancer cells), suggesting a potential pathway for drug development.
• Antimicrobial Testing : Compounds similar to 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one were tested against Gram-positive and Gram-negative bacteria. Results indicated promising antibacterial activity.
• Neuroprotective Effects : Research on morpholine derivatives has shown potential neuroprotective effects in models of oxidative stress-induced neuronal damage.

Scientific Research Applications

Scientific Research Applications of 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one

1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one is a complex organic compound featuring a morpholine ring and a triazolo-pyridazine moiety. It has garnered interest in medicinal chemistry because of its potential biological activities and therapeutic applications. The molecular formula for this compound is C18H28N6O3, and it has a molecular weight of 376.5 g/mol .

Potential Applications

The potential applications of 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one include interaction studies to understand how this compound interacts with biological targets. Preliminary studies could provide insight into its mechanism of action and therapeutic viability.

Several compounds share structural similarities with 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one. These compounds highlight the unique features of 1-(Morpholin-4-yl)-3-(6-{[3-(propan-2-yloxy)propyl]amino}[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one while also indicating areas for potential research and development.

Compound Name	Structural Features	Biological Activity
3-Amino-1-morpholin-4-yl-propan-1-one	Contains morpholine and amino groups	Antidepressant properties
N-[3-(morpholin-4-yl)propyl]-1-[3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin	Similar triazole-pyridazine structure	Antitumor activity
(2R)-2-[7-bromo-[1,2,4]triazolo[1,5-c]quinazolin]-5-amino]-propanamide	Contains quinazoline and triazole rings	Antimicrobial properties

Chemical Reactions Analysis

Triazolo-Pyridazine Core Formation

• Cyclocondensation : Formation of the triazolo[4,3-b]pyridazine scaffold typically involves cyclocondensation of hydrazide derivatives with pyridazine intermediates under microwave irradiation (60–80°C, 5–10 min), as demonstrated in related triazolo-thiadiazole syntheses .

• Chlorination : Phosphorus oxychloride (POCl₃) and triethylamine (TEA) are used to introduce reactive chlorine groups at specific positions, enabling nucleophilic substitution (e.g., with morpholine or alkylamine groups) .

Side-Chain Functionalization

• Amination : The 6-position of the pyridazine ring undergoes nucleophilic amination with 3-(propan-2-yloxy)propylamine. This reaction is typically conducted in polar aprotic solvents (e.g., DMF) at 80–100°C .

• Ketone Coupling : The propan-1-one moiety is introduced via Friedel-Crafts acylation or substitution reactions using morpholine as a base catalyst .

Functional Group Reactivity

The compound’s reactivity is governed by its triazolo-pyridazine core and substituents:

Functional Group	Reaction Type	Conditions	Outcome
Triazole ring	Electrophilic substitution	HNO₃/H₂SO₄, 0–5°C	Nitration at C5 position
Pyridazine NH	Alkylation	K₂CO₃, DMF, alkyl halide, 60°C	N-Alkylation for solubility modulation
Morpholine moiety	Oxidation	H₂O₂, AcOH, 50°C	Formation of N-oxide derivatives

Biological Interaction Studies

While specific data for this compound is limited, structurally related triazolo-pyridazines exhibit notable bioactivity:

Enzyme Inhibition

• Topoisomerase II (Topo II) : Analogous triazolo[4,3-c]quinazolines intercalate DNA and inhibit Topo II by stabilizing the DNA-enzyme complex (IC₅₀ = 0.8–2.1 μM) .

• Kinase Targets : Morpholine-containing derivatives show affinity for PI3K/AKT/mTOR pathways, with IC₅₀ values in the nanomolar range .

Antimicrobial Activity

• Triazolo-pyridazines with alkylamino side chains demonstrate broad-spectrum activity against Gram-positive bacteria (MIC = 4–16 μg/mL) .

Comparative Reaction Data

Reaction efficiency and yields vary with substituents and conditions:

Reaction Step	Catalyst/Reagent	Yield (%)	Source
Cyclocondensation	Microwave, KOH	90–94
Chlorination	POCl₃, TEA	85
Amination	DMF, DIEA	78

Degradation Pathways

• Hydrolysis : The morpholine ring undergoes slow hydrolysis under acidic conditions (pH < 3), forming ethanolamine derivatives.

• Photodegradation : Exposure to UV light (λ = 254 nm) cleaves the triazole-pyridazine bond, generating pyridazinone fragments .

Comparison with Similar Compounds

Benzimidazole Derivatives ()

Compounds such as 3q, 3r, 3s, 3t, and 3v from share structural motifs with the target compound, including sulfonyl/sulfinyl groups and morpholine or dimethylamino substituents. However, their benzimidazole core differs significantly from the triazolopyridazine system. Key comparisons include:

• Core Structure: Benzimidazoles are bicyclic systems with two fused benzene and imidazole rings, while triazolopyridazines are fused triazole and pyridazine rings. The latter’s higher nitrogen content (6 nitrogen atoms vs.
• Substituent Effects: The morpholinylpropoxy group in 3q/3r and the morpholinylphenylsulfonyl group in 3v improve solubility, similar to the morpholine in the target compound. However, the sulfonyl/sulfinyl groups in these derivatives are absent in the target compound, which instead features an amino-isopropyloxypropyl chain.

Tetrazine-Based Compounds ()

Tetrazines (e.g., 1,2,4,5-tetrazine) are high-nitrogen energetic materials with applications in explosives and propellants. While structurally distinct from triazolopyridazines, both classes emphasize nitrogen-rich heterocycles.

Table 1: Comparative Data for Selected Compounds

Compound Name/Structure	Core Structure	Key Substituents	Yield (%)	Melting Point (°C)	Key NMR Shifts (δ)
Target Compound	Triazolopyridazine	Morpholine, isopropyloxypropylamino	N/A	N/A	N/A
3q, 3r ()	Benzimidazole	Morpholinylpropoxy, dimethylaminobenzenesulfonyl	89	Not reported	2.22–8.21 (aromatic protons)
3s, 3t ()	Benzimidazole	Dimethylaminobenzenesulfonyl	87	92–96	2.24–8.77 (NH, aromatic)
3v ()	Benzimidazole	Morpholinylphenylsulfonyl	78	93–96 (dec.)	2.02–2.06 (methylene)

Key Observations :

• Yields: Benzimidazole derivatives show high yields (78–89%), suggesting optimized synthetic routes.
• Thermal Stability : The decomposition observed in 3v (93–96°C) contrasts with tetrazines, which often decompose explosively above 200°C . The triazolopyridazine core may offer intermediate stability.
• NMR Profiles : The target compound’s morpholine protons would likely resonate near 3.7–4.0 ppm (similar to 3q/3r ), while the isopropyloxypropyl chain’s methyl groups would appear at ~1.2 ppm .

Preparation Methods

Core Synthesis:Triazolo[4,3-b]pyridazine Formation

The triazolopyridazine scaffold forms the backbone of the compound. Key methods for its synthesis include:

Annulation via Hydrazine Derivatives

A widely reported approach involves the annulation of 6-chlorotriazolo[4,3-b]pyridazine derivatives with hydrazine or its analogs. For example:

• Starting Material : Ethyl N-benzoyl-(6-chlorotriazolo[4,3-b]pyridazin-3-yl)glycinate (Compound 1)
• Reaction Conditions :
  • Reflux in 1 M NaOH to hydrolyze the ethoxycarbonyl group
  • Decarboxylation in hot ethanol to yield benzamide intermediates (Compound 4)
• Applications : This method enables access to chloro-substituted triazolopyridazines, which serve as precursors for further functionalization.

Table 1: Key Reagents and Conditions for Triazolopyridazine Formation

Step	Reagent/Condition	Purpose	Yield (Typical)	Reference
1	Ethyl N-benzoyl-(6-chlorotriazolo[4,3-b]pyridazin-3-yl)glycinate	Precursor synthesis	N/A
2	1 M NaOH, reflux	Hydrolysis	>80%
3	Ethanol, heat	Decarboxylation	~70%

Morpholine Substitution

The morpholin-4-yl group is introduced via nucleophilic aromatic substitution (S_NAr) or alkylation.

Direct Alkylation of Chloro-Triazolopyridazines

From US Patent US10301289B2:

• Starting Material : 4-Chloro-6-hydrazinopyrimidine (Compound XV)
• Reaction Sequence :
  • Step 1 : Reaction with morpholine (IX) in the presence of sodium hydrogencarbonate (NaHCO₃)
    • Conditions : 75–95°C, 6–10 hours, ethyl acetate solvent
  • Step 2 : Isolation via crystallization and filtration
• Outcome : Formation of 4-(6-hydrazinopyrimidin-4-yl)morpholine (Compound XI), a key intermediate for further functionalization.

Table 2: Morpholine Substitution Parameters

Parameter	Value	Reference
Base	NaHCO3 (1.1–1.3 eq)
Temperature	75–95°C
Reaction Time	6–10 hours
Solvent	Ethyl acetate

Propan-2-yloxypropylamino Side Chain Introduction

The 3-(propan-2-yloxy)propylamino group is typically introduced via alkylation or nucleophilic substitution.

Alkylation of Amino Groups

A plausible route involves:

• Intermediate : 6-Chlorotriazolo[4,3-b]pyridazine derivative
• Reagents :
  • 3-(Propan-2-yloxy)propylamine (synthesized separately)
  • Base (e.g., K₂CO₃)
• Conditions :
  • Solvent: DMF or THF
  • Temperature: 60–80°C
• Mechanism : Displacement of chloride by the amine, forming the C–N bond.

Ketone Group Formation

The propan-1-one moiety is introduced via:

• Oxidation of Secondary Alcohols :
  • Precursor: 3-(Hydroxymethyl)-6-substituted triazolopyridazine
  • Reagents: PCC (Pyridinium chlorochromate) in dichloromethane
• Alternative Pathway :
  • Acylation of an amine with acetyl chloride, followed by reduction or elimination steps.

Purification and Characterization

Critical steps for ensuring product purity include:

• Crystallization : From ethyl acetate or ethanol/water mixtures
• Filtration : At 0–10°C to isolate solids
• Washing : With water or acidified aqueous solutions (pH 4–5.5)
• Drying : Under reduced pressure (e.g., rotary evaporation)

Table 3: Purification Protocols

Step	Method	Conditions	Reference
Crystallization	Ethyl acetate/water	Room temperature
Filtration	Buchner funnel	0–10°C
Washing	Acetic acid (pH 4–5.5)	Ambient

Challenges and Optimization

• Low Yields : Decarboxylation steps may require prolonged heating.
• Regioselectivity : Competing reactions during alkylation may necessitate protective groups.
• Solvent Choice : Ethyl acetate is preferred for morpholine substitutions due to solubility.

Q & A

Q. What synthetic routes are recommended for synthesizing this compound?

The synthesis typically involves multi-step reactions, including condensation and cyclization steps. For example:

• Morpholine incorporation : Condensation of morpholine derivatives with carbonyl intermediates under basic conditions (e.g., sodium hydroxide in ethanol at elevated temperatures) .
• Triazolopyridazine core formation : Cyclization of substituted pyridazine precursors using reagents like guanidine nitrate in the presence of lithium hydroxide .
• Side-chain modification : The propan-1-one moiety and isopropyloxypropylamine group can be introduced via nucleophilic substitution or coupling reactions .
  Key considerations : Optimize reaction time and temperature to avoid side products. Use inert atmospheres for moisture-sensitive steps .

Q. What analytical techniques are critical for characterizing this compound?

• Structural elucidation :
  • NMR spectroscopy (¹H, ¹³C, 2D-COSY) to confirm backbone connectivity and substituent positions.
  • High-resolution mass spectrometry (HRMS) for molecular formula validation.
• Purity assessment :
  • HPLC-UV/Vis with C18 columns and gradient elution (e.g., acetonitrile/water with 0.1% formic acid) .
  • Melting point analysis to compare with literature values (if available) .
    Validation : Cross-reference spectral data with structurally similar compounds (e.g., triazolopyridazine derivatives) .

Q. What safety precautions are essential during handling?

• Personal protective equipment (PPE) : Wear nitrile gloves, chemical-resistant lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to minimize inhalation of aerosols or dust .
• First-aid measures : In case of exposure, rinse eyes with water for 15 minutes and seek medical attention .
  Documentation : Maintain a safety data sheet (SDS) tailored to the compound’s hazard profile (e.g., acute toxicity, skin irritation) .

Advanced Research Questions

Q. How can researchers optimize reaction yields for large-scale synthesis?

• Design of Experiments (DoE) : Use factorial designs to test variables like temperature (80–120°C), solvent polarity (ethanol vs. DMF), and catalyst loading (5–20 mol%) .
• Statistical modeling : Apply response surface methodology (RSM) to identify interactions between parameters. For example, higher temperatures may reduce reaction time but increase side-product formation .
• Flow chemistry : Continuous-flow reactors can enhance mixing and heat transfer, improving reproducibility for exothermic steps .

Q. How should discrepancies in spectral data be resolved during characterization?

• Cross-validation : Compare NMR data with reference standards (e.g., USP/PhEur-certified impurities) to identify positional isomerism or tautomeric forms .
• Advanced techniques :
  • X-ray crystallography for absolute configuration determination.
  • LC-MS/MS to detect trace impurities that may skew spectral interpretations .
    Case study : If a triplet in ¹H NMR conflicts with predicted coupling constants, re-examine the reaction pathway for unintended substitutions .

Q. What strategies assess the compound’s potential biological activity?

• In vitro screening :
  • Enzyme inhibition assays : Test against kinases or proteases using fluorescence-based substrates.
  • Antimicrobial activity : Use microdilution methods (MIC/MBC) against Gram-positive/negative bacteria .
• Structure-activity relationship (SAR) : Systematically modify the morpholine or triazolopyridazine moieties to evaluate effects on potency .
  Computational tools : Molecular docking (e.g., AutoDock Vina) to predict binding affinities for target proteins .

Q. How can stability issues under varying storage conditions be addressed?

• Forced degradation studies : Expose the compound to heat (40–60°C), humidity (75% RH), and UV light to identify degradation pathways .
• Analytical monitoring : Use stability-indicating HPLC methods to quantify degradation products (e.g., hydrolyzed morpholine derivatives) .
  Storage recommendations : Store in amber vials at –20°C under nitrogen to prevent oxidation .

Q. What methods are effective for impurity profiling?

• Reference standards : Use USP/PhEur-certified impurities (e.g., des-methyl analogs or oxidation byproducts) for HPLC retention time matching .
• Hyphenated techniques : LC-UV-MS/MS to correlate mass fragments with structural motifs of impurities .
  Quantification : Apply area normalization or external calibration curves for impurities exceeding 0.1% .